Cas no 2829281-80-1 ((S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride)

• Product Name: (S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride
• CAS No: 2829281-80-1
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• CID: 5140508
• PubChem ID: 156022588
• Update Time: 2024-11-07

(S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol hydrochloride
• F76654
• (2S)-2-Amino-2-(3,4-dimethoxyphenyl)ethan-1-ol HCl
• 2829281-80-1
• BS-47847
• (2S)-2-amino-2-(3,4-dimethoxyphenyl)ethanol;hydrochloride

• Inchi： 1S/C10H15NO3.ClH/c1-13-9-4-3-7(8(11)6-12)5-10(9)14-2;/h3-5,8,12H,6,11H2,1-2H3;1H/t8-;/m1./s1
• InChI Key： NCRZWUIMVNDOMZ-DDWIOCJRSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)[C@@H](CO)N)OC

Computed Properties

• Exact Mass: 233.0818711g/mol
• Monoisotopic Mass: 233.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7